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Cat. No.: B167585

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the efficacy of aluminum sulfate and gypsum
in the reclamation of sodic soils. The information presented is based on available experimental
data to assist researchers in making informed decisions for soil treatment strategies.

Introduction

Sodic soils are characterized by a high concentration of sodium ions on the soil exchange
complex, leading to poor soil structure, reduced water infiltration, and high pH, all of which
adversely affect crop growth. Reclamation of these soils typically involves the application of
chemical amendments to replace the excess sodium with calcium or to acidify the soil, thereby
increasing the availability of native calcium. Gypsum (calcium sulfate dihydrate) is a traditional
and widely used amendment, while aluminum sulfate is another chemical amendment that
has shown promise in sodic soil reclamation. This guide compares the performance of these
two amendments based on available scientific literature.

Chemical Reactions in Sodic Soil

The mechanisms of action for aluminum sulfate and gypsum in sodic soil are distinct.
Aluminum sulfate primarily acts as an acidifying agent, while gypsum directly supplies calcium
for sodium replacement.

Aluminum Sulfate:

© 2025 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b167585?utm_src=pdf-interest
https://www.benchchem.com/product/b167585?utm_src=pdf-body
https://www.benchchem.com/product/b167585?utm_src=pdf-body
https://www.benchchem.com/product/b167585?utm_src=pdf-body
https://www.benchchem.com/product/b167585?utm_src=pdf-body
https://www.benchchem.com/product/b167585?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b167585?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Validation & Comparative

Check Availability & Pricing

When aluminum sulfate is added to moist soil, it hydrolyzes to form aluminum hydroxide and
sulfuric acid.[1][2][3] The sulfuric acid then reacts with the soil's native calcium carbonate (lime)
to produce gypsum, which in turn provides soluble calcium to replace sodium on the soill
colloids.[4] The reactions are as follows:

e Hydrolysis of Aluminum Sulfate: Alz (SO4)s + 6H20 — 2AI(OH)s! + 3H2S0a4

» Reaction of Sulfuric Acid with Calcium Carbonate: H2SO4 + CaCOs — CaS0Oa4 + H20 + CO21
e Displacement of Sodium by Calcium: 2Na*-clay + CaSOa4 — Ca?*-clay + Na2SOa (leachable)
Gypsum:

Gypsum (CaS0a4-2H20) is a moderately soluble salt that directly provides calcium ions (Caz*)
for the reclamation process.[5] The calcium ions replace the sodium ions (Na*) adsorbed on
the clay particles.[6][7] This process improves soil aggregation and structure. The displaced
sodium forms sodium sulfate (Naz2S0a), a soluble salt that is then leached from the root zone
with irrigation water.[6] The reaction is as follows:

o Displacement of Sodium by Calcium: 2Na*-clay + CaSOa4 — Ca?*-clay + Na2S0Oa (leachable)

Data Presentation: Comparative Efficacy

The following tables summarize quantitative data from various studies on the effectiveness of
aluminum sulfate and gypsum in improving key soil properties.

Disclaimer: The data presented below is compiled from different studies that were not designed
for a direct head-to-head comparison. Therefore, variations in experimental conditions (soil
type, initial sodicity, climate, application rates, etc.) should be considered when interpreting
these results.

Table 1: Efficacy of Aluminum Sulfate on Sodic Soil Properties
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Parameter Initial Value

Treatment

Final Value

% Change Reference

pH 8.9

3% Al-
modified

biochar

-7.8%

EC -

3% Al-
modified

biochar

-27.4%

SAR -

3% Al-
modified

biochar

-36.8%

Exchangeabl

e Sodium

3% Al-
modified

biochar

-30.2%

pH 9.05

500 kg/hm 2
Al2(SOa4)s3 +

fertilizer

8.57

-5.3%

EC (dS/m) 1.52

500 kg/hm 2
Al2(SOa4)s3 +
fertilizer

1.08

-28.9%

ESP (%) 39.4

500 kg/hm 2
Al2(SOa4)s3 +
fertilizer

23.2

-41.1%

SAR 19.2

500 kg/hm 2
Al2(SO4)s3 +

fertilizer

14.9

-22.4%

ESP (%) -

7.2 mg/ha
Alum

-64%

pH -

7.2 mg/ha

Alum

-20%

Table 2: Efficacy of Gypsum on Sodic Soil Properties
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Parameter Initial Value  Treatment Final Value % Change Reference
ECe (dS/m Gypsum
(dS/m) ] yp ] 49%
at 0-30 cm (Broadcast)
SAR at 0-30 Gypsum
- - -59%
cm (Broadcast)
ECe (dS/m Gypsum (in
(dS/m) ] ypsum ( ) 510
at 0-30 cm slots)
SAR at 0-30 Gypsum (in
) yp ( ) 7204
cm slots)
pHs at 0-15 Gypsum @
8.35-8.53 7.93 -6.25%
cm 100% SGR
ECe (dS/m) Gypsum @
6.23-6.79 3.51 -46.86%
at 0-15cm 100% SGR
SAR at 0-15 Gypsum @
47.67-51.24 14.33 -71.2%
cm 100% SGR
Gypsum @
pH 9.11 8.56 -6.0%
100% GR
Gypsum @
ESP (%) 43.3 33.0 -23.8%
100% GR

Experimental Protocols

The methodologies employed in the cited studies provide a framework for understanding how

the effects of these amendments are evaluated.

General Experimental Workflow for Sodic Soil Reclamation Studies:

¢ Site Selection and Soil Characterization:

o Selection of a field with sodic soil, characterized by high Sodium Adsorption Ratio (SAR),

Exchangeable Sodium Percentage (ESP), and pH.
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o Initial soil sampling at various depths (e.g., 0-15 cm, 15-30 cm) to determine baseline
chemical and physical properties, including pH, Electrical Conductivity (EC), SAR, ESP,
and soil texture.

o Experimental Design and Treatment Application:

o Establishment of a randomized complete block design with multiple replications for each
treatment.

o Treatments may include a control (no amendment), and different application rates of
aluminum sulfate or gypsum.

o Amendments are typically broadcasted on the soil surface and then incorporated into the
topsoil (e.g., 10-15 cm depth) using cultivation equipment.

e Leaching and Crop Management:

o Application of good quality irrigation water to leach the displaced sodium salts from the
root zone.[6]

o Cultivation of salt-tolerant crops is often done during the reclamation process to improve
soil permeability and structure.

o Post-Treatment Soil and Plant Analysis:

o Periodic soil sampling throughout and at the end of the experiment to monitor changes in
Soil properties.

o Measurement of crop growth parameters and yield to assess the effectiveness of the
reclamation.

o Data Analysis:

o Statistical analysis of the collected data to determine the significance of the treatment
effects.

Mandatory Visualization
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Chemical Reaction Pathways:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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